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Compound of Interest

Compound Name: Thalidomide-alkyne-C4-NHBoc

Cat. No.: B15576440

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Thalidomide-alkyne-
C4-NHBoc, a crucial building block in the development of Proteolysis-Targeting Chimeras
(PROTACS). Given the limited direct safety data for this specific compound, this document
synthesizes information from the parent compound, thalidomide, and structurally related
molecules to ensure a high standard of laboratory safety.

Hazard Identification and Safety Precautions

Thalidomide-alkyne-C4-NHBoc should be handled with extreme caution due to the known
teratogenic effects of the thalidomide moiety. The (S)-enantiomer of thalidomide is known to
cause severe birth defects, and since the body can convert the (R)-enantiomer to the (S)-
enantiomer, no level of exposure during pregnancy is considered safe.[1] The primary
mechanism of both its therapeutic and teratogenic effects involves its action as a modulator of
the Cereblon (CRBN) E3 ubiquitin ligase complex.[1][2][3]

GHS Hazard Statements: Based on the parent compound, thalidomide, the following
classifications are anticipated:

e H302: Harmful if swallowed.

e H360: May damage fertility or the unborn child.[4]
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Precautionary Statements:

e P201: Obtain special instructions before use.[4]

e P264: Wash skin thoroughly after handling.[5]

e P270: Do not eat, drink or smoke when using this product.[5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[5]

o P308 + P313: IF exposed or concerned: Get medical advice/attention.
e P405: Store locked up.
o P501: Dispose of contents/container to an approved waste disposal plant.[5]

Quantitative Toxicological Data

The following data is for the parent compound, (-)-Thalidomide, and should be considered
relevant for safety assessments of its derivatives.

Metric Value Species Reference
Oral LD50 700 mg/kg Mouse [4]
Intraperitoneal TDLO 100 mg/kg Rat [4]
Intraperitoneal TDLO 12,500 pg/kg Mouse [4]

LD50: Lethal Dose, 50%. TDLO: Lowest Published Toxic Dose.

First-Aid and Emergency Procedures

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[5]
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o Skin Contact: Remove contaminated clothing and rinse skin thoroughly with large amounts
of water. Call a physician.[5]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen or
cardiopulmonary resuscitation (CPR). Avoid mouth-to-mouth resuscitation. Seek immediate
medical attention.[5]

 Ingestion: Do NOT induce vomiting. Wash out the mouth with water and call a physician
immediately.[5]

Handling, Storage, and Disposal

e Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Wear appropriate personal protective equipment (PPE), including a lab
coat, safety glasses, and chemical-resistant gloves. Wash hands thoroughly after handling.

[5]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. The
compound is typically shipped at room temperature but should be stored refrigerated for
long-term stability.[6][7]

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations.[5]

Experimental Protocols and Applications

Thalidomide-alkyne-C4-NHBoc is an E3 ligase ligand-linker conjugate.[3][9] It is a key
building block for synthesizing PROTACSs, which are heterobifunctional molecules designed to
induce the degradation of a target protein of interest (POI).[10] The thalidomide moiety recruits
the CRBN E3 ligase, while the alkyne group with a C4 linker and a Boc-protected amine allows
for conjugation to a ligand that binds the POI.[8][10]

General Experimental Workflow for PROTAC Synthesis

and Evaluation

The development of a novel PROTAC using Thalidomide-alkyne-C4-NHBoc follows an
iterative process of design, synthesis, and biological evaluation.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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